Ethyl 1-[2-[(2-bromobenzoyl)amino]-3-(3-fluorophenyl)acryloyl]-4-piperidinecarboxylate

• Molecular Formula: C24H24BrFN2O4
• Molecular Weight: 503.4 g/mol
• IUPAC Name: ethyl 1-[(Z)-2-[(2-bromobenzoyl)amino]-3-(3-fluorophenyl)prop-2-enoyl]piperidine-4-carboxylate
• InChI: InChI=1S/C24H24BrFN2O4/c1-2-32-24(31)17-10-12-28(13-11-17)23(30)21(15-16-6-5-7-18(26)14-16)27-22(29)19-8-3-4-9-20(19)25/h3-9,14-15,17H,2,10-13H2,1H3,(H,27,29)/b21-15-
• InChI Key: IMZQSQGIMXPVPV-QNGOZBTKSA-N
• Isomeric SMILES: CCOC(=O)C1CCN(CC1)C(=O)/C(=C/C2=CC(=CC=C2)F)/NC(=O)C3=CC=CC=C3Br
• SMILES: CCOC(=O)C1CCN(CC1)C(=O)C(=CC2=CC(=CC=C2)F)NC(=O)C3=CC=CC=C3Br

Description

Ethyl 1-[2-[(2-bromobenzoyl)amino]-3-(3-fluorophenyl)acryloyl]-4-piperidinecarboxylate, also known as EF5, is a chemical compound that has been widely used in scientific research applications. This compound is a hypoxia marker that is used to identify and measure the levels of oxygen in tissues and tumors. EF5 has been found to be a reliable marker for detecting hypoxia, which is a critical factor in the development and progression of cancer.

Mechanism of Action

Ethyl 1-[2-[(2-bromobenzoyl)amino]-3-(3-fluorophenyl)acryloyl]-4-piperidinecarboxylate works by binding to proteins in hypoxic cells, which allows it to be detected using fluorescent imaging techniques. The compound is specifically designed to react with oxygen-free radicals, which are produced in hypoxic cells. This binding allows Ethyl 1-[2-[(2-bromobenzoyl)amino]-3-(3-fluorophenyl)acryloyl]-4-piperidinecarboxylate to be used as a marker for hypoxia, which is a critical factor in the development and progression of cancer.
Biochemical and Physiological Effects
Ethyl 1-[2-[(2-bromobenzoyl)amino]-3-(3-fluorophenyl)acryloyl]-4-piperidinecarboxylate has been found to have a low toxicity profile and is well-tolerated in animal studies. The compound has been shown to have minimal effects on normal tissues, making it a reliable marker for hypoxia in cancer cells. Ethyl 1-[2-[(2-bromobenzoyl)amino]-3-(3-fluorophenyl)acryloyl]-4-piperidinecarboxylate has also been found to have a high degree of specificity for hypoxic cells, which makes it an ideal marker for studying the effects of hypoxia on tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

Ethyl 1-[2-[(2-bromobenzoyl)amino]-3-(3-fluorophenyl)acryloyl]-4-piperidinecarboxylate has several advantages for use in lab experiments. The compound is easy to synthesize and has a high degree of specificity for hypoxic cells. Ethyl 1-[2-[(2-bromobenzoyl)amino]-3-(3-fluorophenyl)acryloyl]-4-piperidinecarboxylate is also well-tolerated in animal studies, which makes it a reliable marker for hypoxia in cancer cells. However, there are some limitations to the use of Ethyl 1-[2-[(2-bromobenzoyl)amino]-3-(3-fluorophenyl)acryloyl]-4-piperidinecarboxylate in lab experiments. The compound is not suitable for use in human studies, and its effectiveness may be limited in certain types of tumors.

Future Directions

There are several future directions for the use of Ethyl 1-[2-[(2-bromobenzoyl)amino]-3-(3-fluorophenyl)acryloyl]-4-piperidinecarboxylate in scientific research. One potential application is the use of Ethyl 1-[2-[(2-bromobenzoyl)amino]-3-(3-fluorophenyl)acryloyl]-4-piperidinecarboxylate in combination with other hypoxia markers to improve the accuracy of hypoxia detection in tumors. Ethyl 1-[2-[(2-bromobenzoyl)amino]-3-(3-fluorophenyl)acryloyl]-4-piperidinecarboxylate could also be used to study the effects of hypoxia on other diseases, such as cardiovascular disease and stroke. Additionally, Ethyl 1-[2-[(2-bromobenzoyl)amino]-3-(3-fluorophenyl)acryloyl]-4-piperidinecarboxylate could be used to develop new therapies for cancer that target hypoxic cells. Overall, Ethyl 1-[2-[(2-bromobenzoyl)amino]-3-(3-fluorophenyl)acryloyl]-4-piperidinecarboxylate has the potential to be a valuable tool for studying the effects of hypoxia on cancer and other diseases.

Synthesis Methods

The synthesis of Ethyl 1-[2-[(2-bromobenzoyl)amino]-3-(3-fluorophenyl)acryloyl]-4-piperidinecarboxylate involves several steps, including the reaction of 2-bromoacetophenone with piperidine to form 1-(2-bromoacetophenone)-4-piperidone. This intermediate is then reacted with 3-fluoroaniline to form 1-[2-[(2-bromobenzoyl)amino]-3-(3-fluorophenyl)acryloyl]-4-piperidinecarboxylate. The final product is obtained by esterification of the carboxylic acid with ethanol.

Scientific Research Applications

Ethyl 1-[2-[(2-bromobenzoyl)amino]-3-(3-fluorophenyl)acryloyl]-4-piperidinecarboxylate has been widely used in scientific research applications to study the effects of hypoxia on cancer cells and other tissues. The compound is used to identify and measure the levels of oxygen in tissues and tumors, which is critical for understanding the mechanisms of cancer development and progression. Ethyl 1-[2-[(2-bromobenzoyl)amino]-3-(3-fluorophenyl)acryloyl]-4-piperidinecarboxylate has also been used to study the effects of hypoxia on tumor growth and metastasis.